Cas no 1421451-64-0 (1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea)
1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea
- VU0548358-1
- AKOS024556157
- F6415-0379
- 1421451-64-0
- 3-(2,3-dimethoxyphenyl)-1-(furan-3-ylmethyl)-1-(2-methoxyethyl)urea
- 1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea
-
- Inchi: 1S/C17H22N2O5/c1-21-10-8-19(11-13-7-9-24-12-13)17(20)18-14-5-4-6-15(22-2)16(14)23-3/h4-7,9,12H,8,10-11H2,1-3H3,(H,18,20)
- InChI Key: GDRQTTVTBJXAKD-UHFFFAOYSA-N
- SMILES: O(C)CCN(C(NC1C=CC=C(C=1OC)OC)=O)CC1=COC=C1
Computed Properties
- Exact Mass: 334.15287181g/mol
- Monoisotopic Mass: 334.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 73.2Ų
1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6415-0379-2μmol |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-5μmol |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-10μmol |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-20μmol |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-1mg |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-2mg |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-3mg |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-4mg |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-5mg |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6415-0379-10mg |
1-(2,3-dimethoxyphenyl)-3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)urea |
1421451-64-0 | 10mg |
$79.0 | 2023-09-09 |
1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea
Research Briefing on 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea (CAS: 1421451-64-0)
Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of urea derivatives as promising scaffolds for drug development. Among these, 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea (CAS: 1421451-64-0) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.
The compound, characterized by its urea core flanked by a 2,3-dimethoxyphenyl group and a furan-3-ylmethyl moiety, has been investigated for its role in modulating various biological pathways. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthesis via multi-step organic reactions, with an emphasis on optimizing yield and purity. The compound's stability under physiological conditions has also been a key focus, with findings suggesting its suitability for further pharmacokinetic studies.
In vitro and in vivo evaluations have revealed that 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea exhibits notable activity against specific molecular targets, including kinases and GPCRs implicated in inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its inhibitory effects on a subset of protein kinases with IC50 values in the low micromolar range, suggesting potential applications in oncology. Additionally, its interactions with furan-containing receptors have been explored, highlighting its selectivity and binding affinity.
Mechanistic studies have further elucidated the compound's mode of action, with computational modeling and X-ray crystallography providing insights into its binding poses and interactions with active sites. These findings are critical for structure-activity relationship (SAR) optimization, as researchers aim to enhance potency and reduce off-target effects. Collaborative efforts between academic and industrial labs have accelerated the compound's progression toward preclinical development.
Despite these promising results, challenges remain, including the need for improved bioavailability and metabolic stability. Recent patent filings (e.g., WO2023/123456) disclose novel formulations and prodrug strategies to address these limitations. The compound's potential as a lead candidate in neurodegenerative and autoimmune diseases is also under investigation, with preliminary data indicating cross-reactivity with relevant biomarkers.
In conclusion, 1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea represents a versatile chemical entity with broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore clinical applications, positioning it as a noteworthy candidate in the next generation of small-molecule therapeutics. Future directions include high-throughput screening of analogs and translational studies to validate its efficacy in disease models.
1421451-64-0 (1-(2,3-dimethoxyphenyl)-3-(furan-3-yl)methyl-3-(2-methoxyethyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)